Cas no 81172-05-6 (4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-)

Technical Introduction: 5-(2-Hydroxyethyl)-2,6-dimethyl-4(3H)-pyrimidinone This heterocyclic compound, featuring a pyrimidinone core substituted with a 2-hydroxyethyl group and two methyl groups, is of interest in pharmaceutical and chemical research due to its versatile reactivity. The hydroxyl and carbonyl functionalities enable further derivatization, making it a valuable intermediate for synthesizing bioactive molecules. Its structural properties may contribute to applications in medicinal chemistry, particularly in the development of nucleoside analogs or enzyme inhibitors. The compound's stability and solubility profile enhance its utility in organic synthesis. Researchers value it for its potential role in exploring structure-activity relationships in drug discovery.
4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl- structure
81172-05-6 structure
Product Name:4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-
CAS No:81172-05-6
MF:C8H12N2O2
MW:168.193081855774
CID:729838
PubChem ID:135459367
Update Time:2025-10-13

4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl-
    • 5-(2-hydroxyethyl)-2,6-dimethyl-4(3H)-pyrimidinone
    • SCHEMBL7147721
    • CS-0247365
    • DTXSID101001822
    • 81172-05-6
    • AKOS013464067
    • NSC-149866
    • AKOS006279155
    • 5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4(3H)-one
    • NWJMOPQMBUDEJB-UHFFFAOYSA-N
    • 5-(2-Hydroxyethyl)-2,6-dimethylpyrimidin-4-ol
    • 5-(2-hydroxyethyl)-2,6-dimethyl-1H-pyrimidin-4-one
    • 5-(2-hydroxyethyl)-2,4-dimethyl-1H-pyrimidin-6-one
    • SB56979
    • EN300-365123
    • NSC149866
    • Inchi: 1S/C8H12N2O2/c1-5-7(3-4-11)8(12)10-6(2)9-5/h11H,3-4H2,1-2H3,(H,9,10,12)
    • InChI Key: NWJMOPQMBUDEJB-UHFFFAOYSA-N
    • SMILES: OCCC1C(NC(C)=NC=1C)=O

Computed Properties

  • Exact Mass: 168.09
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 61.7Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 298.9°C at 760 mmHg
  • Flash Point: 134.6°C
  • Refractive Index: 1.57
  • PSA: 65.98000
  • LogP: -0.07850

4(3H)-Pyrimidinone,5-(2-hydroxyethyl)-2,6-dimethyl- Pricemore >>

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